(E)-3-(benzo[d][1,3]dioxol-5-yl)-1-(4-(6-ethoxypyridazin-3-yl)piperazin-1-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-(1,3-benzodioxol-5-yl)-1-[4-(6-ethoxypyridazin-3-yl)piperazin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C20H22N4O4/c1-2-26-19-7-6-18(21-22-19)23-9-11-24(12-10-23)20(25)8-4-15-3-5-16-17(13-15)28-14-27-16/h3-8,13H,2,9-12,14H2,1H3/b8-4+
• InChI Key: VDHONLWEFLJNEE-XBXARRHUSA-N
• Canonical SMILES: CCOC1=NN=C(C=C1)N2CCN(CC2)C(=O)C=CC3=CC4=C(C=C3)OCO4
• Isomeric SMILES: CCOC1=NN=C(C=C1)N2CCN(CC2)C(=O)/C=C/C3=CC4=C(C=C3)OCO4
• Molecular Formula: C20H22N4O4
• Molecular Weight: 382.4 g/mol

Description

(E)-3-(benzo[d][1,3]dioxol-5-yl)-1-(4-(6-ethoxypyridazin-3-yl)piperazin-1-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C20H22N4O4 and its molecular weight is 382.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

Compounds with structures involving piperazine and benzo[d][1,3]dioxol moieties have been synthesized and evaluated for their antimicrobial activities. For instance, novel triazole derivatives incorporating various functional groups have been studied for their potential against microorganisms. These studies often focus on the synthesis routes and the antimicrobial efficacy against a range of bacteria and fungi, highlighting the importance of structural diversity in discovering new antimicrobial agents (Bektaş et al., 2007).

Anti-Inflammatory and Analgesic Agents

Research into compounds derived from visnaginone and khellinone has led to the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines. These compounds have been evaluated for their anti-inflammatory and analgesic activities, showing promise as new therapeutic agents. The study highlights the process of deriving new compounds from natural sources and their potential applications in treating inflammation and pain (Abu‐Hashem et al., 2020).

Anticancer Activity

Heterocyclic compounds, including those with piperazine rings, have been synthesized and evaluated for their anticancer activities. One study focused on the synthesis of a heterocyclic compound incorporating both benzyloxy and piperazinyl phenyl groups, demonstrating its potential against human bone cancer cell lines. This research underscores the significance of heterocyclic chemistry in developing new anticancer agents (Lv et al., 2019).

Allelochemicals and Agronomic Utility

Compounds within the benzoxazinone class, including benzodioxoles, have been studied for their allelochemical properties and potential agronomic utility. These compounds exhibit a range of biological activities, such as antimicrobial, antifungal, and insecticidal effects, which could be beneficial in agricultural practices. Research in this area focuses on the synthesis, isolation, and application of these compounds in improving crop protection and yield (Macias et al., 2006).